Cas no 2624140-62-9 ((2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride)

• Product Name: (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride
• CAS No: 2624140-62-9
• MF: C₇H₉Cl₃N₂
• MW: 227.518758535385
• MDL: MFCD33550433
• CID: 5663993
• PubChem ID: 91044968
• Update Time: 2025-05-21

(2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4-dichloro-5-methylphenyl)hydrazine hydrochloride
• EN300-27748476
• 2624140-62-9
• (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride

• MDL： MFCD33550433
• Inchi： 1S/C7H8Cl2N2.ClH/c1-4-2-7(11-10)6(9)3-5(4)8;/h2-3,11H,10H2,1H3;1H
• InChI Key： JCXUYENLMNPDAT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)NN)Cl.Cl

Computed Properties

• Exact Mass: 225.983131g/mol
• Monoisotopic Mass: 225.983131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride

Introduction to (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride (CAS No. 2624140-62-9)

(2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 2624140-62-9, has garnered attention due to its role in the synthesis of various pharmacologically active molecules. The presence of both chloro and methyl substituents on the phenyl ring, coupled with the hydrazine moiety, makes it a valuable intermediate in the development of novel therapeutic agents.

The chemical properties of (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride are influenced by its structural components, which contribute to its reactivity and functionality. The hydrazine group, in particular, is known for its ability to participate in various chemical reactions such as condensation and oxidation processes. These reactions are pivotal in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The chloro substituents enhance the electrophilicity of the aromatic ring, facilitating further functionalization and diversification of molecular structures.

In recent years, significant advancements have been made in understanding the applications of (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride in drug discovery and development. Researchers have explored its potential in synthesizing antitumor agents, antimicrobial compounds, and other therapeutic molecules. The compound's ability to act as a precursor for more complex structures has made it indispensable in the pharmaceutical industry. For instance, derivatives of this compound have been investigated for their efficacy against various diseases, including cancer and infectious disorders.

The synthesis of (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride involves a series of well-defined chemical steps that require precise control over reaction conditions. The process typically begins with the chlorination and methylation of an appropriate aromatic precursor, followed by the introduction of the hydrazine group. The final step involves converting the free base form into its hydrochloride salt to enhance stability and solubility. These synthetic methodologies have been optimized over time to ensure high yields and purity, making the compound readily available for further applications.

One of the most compelling aspects of (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride is its role in medicinal chemistry research. The compound serves as a building block for designing molecules with specific biological activities. For example, researchers have utilized this intermediate to develop novel inhibitors targeting enzymes involved in disease pathways. The structural flexibility offered by the phenyl ring and the hydrazine group allows for extensive modifications, enabling the creation of a diverse library of compounds for screening and validation.

The pharmacological profile of derivatives derived from (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride has been extensively studied. These studies have revealed promising results in terms of efficacy and safety profiles. For instance, certain derivatives have demonstrated potent antitumor activity by inhibiting key enzymes involved in cell proliferation. Additionally, antimicrobial properties have been observed in some compounds derived from this intermediate, highlighting its potential as a lead molecule for developing new antibiotics.

The future prospects of (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride are vast and exciting. With ongoing research efforts focused on developing innovative drug therapies, this compound is poised to play a crucial role in addressing unmet medical needs. Advances in computational chemistry and high-throughput screening techniques are expected to further enhance the discovery process by rapidly identifying new derivatives with improved pharmacological properties.

In conclusion, (2,4-Dichloro-5-methylphenyl)hydrazine hydrochloride (CAS No. 2624140-62-9) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing a wide range of biologically active molecules. As research continues to uncover new applications and therapeutic potentials, this compound is set to remain a cornerstone in medicinal chemistry innovation.